Cas no 71879-27-1 (2,2'-Bipyridine, 4,4'-dioctadecyl-)

2,2'-Bipyridine, 4,4'-dioctadecyl- structure
71879-27-1 structure
Product Name:2,2'-Bipyridine, 4,4'-dioctadecyl-
CAS No:71879-27-1
MF:C46H80N2
MW:661.140813827515
CID:1751818
PubChem ID:14767437
Update Time:2025-04-21

2,2'-Bipyridine, 4,4'-dioctadecyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bipyridine, 4,4'-dioctadecyl-
    • 4,4'-dioctadecyl-2,2'-bipyridine
    • 4,4'-dioctadecyl-2,2'-bipyridyl
    • 71879-27-1
    • SCHEMBL7964430
    • J-400513
    • Inchi: 1S/C46H80N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-43-37-39-47-45(41-43)46-42-44(38-40-48-46)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37-42H,3-36H2,1-2H3
    • InChI Key: QZDIRWTYEDSPHD-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1C1C=C(C=CN=1)CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 660.6326
  • Monoisotopic Mass: 660.63215056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 35
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd